Cas no 1021230-15-8 (3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine)

• Product Name: 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine
• CAS No: 1021230-15-8
• MF: C₂₂H₂₂N₄O
• MW: 358.436284542084
• CID: 5949881
• PubChem ID: 25838623
• Update Time: 2025-05-20

3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine
• [4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]-phenylmethanone
• VU0634372-1
• 1021230-15-8
• AKOS024496395
• CCG-355788
• F5088-2236
• phenyl(4-(6-(o-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone

• Inchi： 1S/C22H22N4O/c1-17-7-5-6-10-19(17)20-11-12-21(24-23-20)25-13-15-26(16-14-25)22(27)18-8-3-2-4-9-18/h2-12H,13-16H2,1H3
• InChI Key： MHWVBRFJGBYSQV-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(C3=CC=CC=C3C)C=C2)CC1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 358.17936134g/mol
• Monoisotopic Mass: 358.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine

Comprehensive Overview of 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine (CAS No. 1021230-15-8)

The compound 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine (CAS No. 1021230-15-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyridazine core linked to a benzoylpiperazine moiety and a 2-methylphenyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for highly selective small molecules like 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine has surged, driven by advancements in precision medicine and targeted therapy. This compound's ability to interact with specific biological targets aligns with the growing trend of personalized healthcare, a topic frequently searched in scientific and medical communities. Its synthetic accessibility and structural versatility further enhance its appeal for researchers exploring novel therapeutic agents.

The pyridazine scaffold, a key component of this molecule, is known for its electron-deficient nature, which facilitates interactions with biological receptors. Coupled with the benzoylpiperazine group, the compound exhibits improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. These attributes are critical for drug development, as they address common challenges like bioavailability and toxicity—topics frequently discussed in AI-driven drug design platforms and search engines.

From a synthetic chemistry perspective, 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine can be prepared via multistep organic reactions, including Buchwald-Hartwig coupling or nucleophilic aromatic substitution. These methods are widely explored in academic and industrial settings, reflecting the compound's relevance in modern medicinal chemistry. Its structure-activity relationship (SAR) studies are also a hot topic, as researchers aim to optimize its binding affinity and selectivity for specific targets.

Beyond pharmaceuticals, this compound's aromatic heterocycles and hydrogen-bond acceptors make it a valuable building block for functional materials, such as organic semiconductors or fluorescent probes. These applications align with the rising interest in sustainable chemistry and green synthesis, which are frequently searched terms in scientific databases. Its potential role in catalysis and sensor development further broadens its utility.

In conclusion, 3-(4-benzoylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine (CAS No. 1021230-15-8) represents a multifaceted compound with significant promise in both life sciences and material innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of AI-augmented drug discovery and smart materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.